Cas no 202865-57-4 (1-Bromo-2,5-dichloro-3-fluorobenzene)

1-Bromo-2,5-dichloro-3-fluorobenzene is a halogenated benzene derivative with a molecular formula of C₆H₂BrCl₂F. This compound is characterized by its distinct substitution pattern, featuring bromine, chlorine, and fluorine atoms at the 1, 2, 5, and 3 positions, respectively. Its highly functionalized structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound's stability and well-defined reactivity profile contribute to its utility in precision chemical synthesis. Proper handling and storage are recommended due to its halogenated nature.
1-Bromo-2,5-dichloro-3-fluorobenzene structure
202865-57-4 structure
Product Name:1-Bromo-2,5-dichloro-3-fluorobenzene
CAS No:202865-57-4
MF:C6H2BrCl2F
MW:243.888482570648
MDL:MFCD00142585
CID:92321
PubChem ID:618513
Update Time:2025-06-08

1-Bromo-2,5-dichloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2,5-dichloro-3-fluorobenzene
    • 1,4-dichloro-2-fluoro-6-bromo-benzene
    • 1-bromo-2,5-dichloro-3-fluoro-benzene
    • 2,5-dichloro-3-fluorobromobenzene
    • 3-bromo-2,5-dichloro-1-fluorobenzene
    • CAYJMDVKWMVOLG-UHFFFAOYSA-N
    • Benzene, 1-bromo-2,5-dichloro-3-fluoro-
    • PubChem3211
    • PC1374R
    • SBB099770
    • AM62579
    • VZ21227
    • FCH1320281
    • AS00290
    • TRA0057968
    • ZB007366
    • DS-13299
    • SY046528
    • SCHEMBL263907
    • EN300-7117561
    • 1-Bromo-2,5-dichloro-3-fluorobenzene, AldrichCPR
    • CS-W012751
    • DTXSID60347160
    • FT-0607444
    • 202865-57-4
    • AKOS005255314
    • 1-Bromo-2,5-dichloro-3-fluorobenzene #
    • BP-11122
    • A814382
    • MFCD00142585
    • CK2374
    • DTXCID90298232
    • DB-004725
    • MDL： MFCD00142585
    • Inchi： 1S/C6H2BrCl2F/c7-4-1-3(8)2-5(10)6(4)9/h1-2H
    • InChI Key： CAYJMDVKWMVOLG-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=C(C=1Cl)F)Cl

Computed Properties

  • Exact Mass: 241.87000
  • Monoisotopic Mass: 241.87
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.823
  • Melting Point: No data available
  • Boiling Point: 232 ºC
  • Flash Point: 94 ºC
  • Refractive Index: 1.5745-1.5765
  • PSA: 0.00000
  • LogP: 3.89500
  • Solubility: Unable or difficult to mix

1-Bromo-2,5-dichloro-3-fluorobenzene Security Information

1-Bromo-2,5-dichloro-3-fluorobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-Bromo-2,5-dichloro-3-fluorobenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:202865-57-4)1-BROMO-2,5-DICHLORO-3-FLUOROBENZENE
Order Number:LE7707
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:202865-57-4)1-Bromo-2,5-dichloro-3-fluorobenzene
Order Number:A814382
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):647.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:202865-57-4)1-BROMO-2,5-DICHLORO-3-FLUOROBENZENE
LE7707
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:202865-57-4)1-Bromo-2,5-dichloro-3-fluorobenzene
A814382
Purity:99%
Quantity:500g
Price ($):647.0
Email